Cas no 139503-01-8 (Propanoic acid, 2-methyl-2-(5-methyl-2-nitrophenoxy)-, methyl ester)

• Product Name: Propanoic acid, 2-methyl-2-(5-methyl-2-nitrophenoxy)-, methyl ester
• CAS No: 139503-01-8
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 1288328
• Update Time: 2024-08-04

Propanoic acid, 2-methyl-2-(5-methyl-2-nitrophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-2-(5-methyl-2-nitrophenoxy)-, methyl ester

• Inchi： 1S/C12H15NO5/c1-8-5-6-9(13(15)16)10(7-8)18-12(2,3)11(14)17-4/h5-7H,1-4H3
• InChI Key： ORFXMLSJOINKOH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)(OC1=CC(C)=CC=C1[N+]([O-])=O)C

Computed Properties

• Exact Mass: 253.09505

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 370.3±27.0 °C(Predicted)
• PSA: 78.67